Cas no 1082573-97-4 (2-[(4-fluorophenyl)sulfanyl]acetaldehyde)

• Product Name: 2-[(4-fluorophenyl)sulfanyl]acetaldehyde
• CAS No: 1082573-97-4
• MF: C₈H₇FOS
• MW: 170.203984498978
• CID: 5195982
• PubChem ID: 13642529
• Update Time: 2026-03-05

2-[(4-fluorophenyl)sulfanyl]acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorophenyl)sulfanyl]acetaldehyde

• Inchi： 1S/C8H7FOS/c9-7-1-3-8(4-2-7)11-6-5-10/h1-5H,6H2
• InChI Key： NFITYNKSOMGOKP-UHFFFAOYSA-N
• SMILES： C(=O)CSC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 170.02016418g/mol
• Monoisotopic Mass: 170.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers